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Compound of Interest

Compound Name: SODIUM CARBOMER

Cat. No.: B1168046

For laboratory professionals, including researchers, scientists, and drug development experts,
ensuring a safe environment is paramount. This guide provides essential, immediate safety and
logistical information for handling Sodium Carbomer, a common thickening agent in
pharmaceutical and personal care applications. Adherence to these procedures is critical for
minimizing risks and ensuring operational efficiency.

Personal Protective Equipment (PPE) for Handling
Sodium Carbomer

When working with Sodium Carbomer, a multi-layered approach to personal protection is
essential to prevent exposure. The following table summarizes the recommended PPE.
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Personal Protective

Specifications and

Body Part .
Equipment Remarks
) ) An eye wash station should be
Chemical safety goggles with ] o
Eyes/Face ) ) readily accessible in the work
side shields
area.[1]
The specific glove material
should be impermeable and
_ _ resistant to the product. Users
Hands Chemical-resistant gloves
should consult the glove
manufacturer for breakthrough
times.[2]
Bod Full-length laboratory coat or Standard work apparel should
ody

coveralls

cover the entire body.[1]

Respiratory

NIOSH-approved respirator

with a dust filter

Required when ventilation is
inadequate or if airborne dust
is generated.[1][3][4] The type
of respirator may vary based

on airborne exposure levels.[1]

Feet

Professional safety footwear

Closed-toe shoes are

mandatory in the laboratory.

Operational Plan for Handling Sodium Carbomer

A systematic approach to handling Sodium Carbomer from receipt to disposal is crucial for

safety and maintaining product integrity.

|

[1]5]

. Receiving and Storage:

Protect the substance from moisture as it is hygroscopic.[2]

Upon receipt, inspect the container for any damage or leaks.

Store Sodium Carbomer in a tightly sealed container in a cool, dry, and well-ventilated area.
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Keep it away from heat, sources of ignition, and incompatible materials such as strong bases
(e.g., sodium hydroxide, ammonia) to prevent heat generation.[5][6]

. Handling and Use:

All handling should occur in a well-ventilated area, preferably within a chemical fume hood,
to minimize dust inhalation.[1][5]

Avoid direct contact with eyes, skin, and mucous membranes.[1]

Prevent the formation of dust during handling.[2][3][7] If dust is generated, ensure
appropriate respiratory protection is used.[3][4]

Be aware that Sodium Carbomer, when combined with water, can create a very slippery
surface.[2][6]

. First Aid Measures:

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting
the upper and lower eyelids. Seek medical attention if irritation persists.[1][3][8][9][10]

Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly
with soap and water.[1] Seek medical attention if irritation develops.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, administer artificial respiration. Seek immediate medical attention.[1]

[3]

Ingestion: Rinse the mouth with water. Do not induce vomiting unless directed by a medical
professional. Seek immediate medical attention.[1][3]

Disposal Plan

The disposal of Sodium Carbomer and its containers must be conducted in compliance with
all federal, state, and local regulations.[1]

e Product Disposal: Unused or waste Sodium Carbomer should be disposed of through a
licensed chemical destruction facility or by controlled incineration with flue gas scrubbing.[7]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://medollaspecialitychem.com/wp-content/uploads/2021/05/MSDS-CARBOMED-940-EZ.pdf
http://www.chemolink.com/msds/139637-85-7_180
https://manuals.plus/m/bb5028be8be93e7f28dda0a07d65f8cd56e897ce0fc3d820b182ec86e46a8454
https://medollaspecialitychem.com/wp-content/uploads/2021/05/MSDS-CARBOMED-940-EZ.pdf
https://manuals.plus/m/bb5028be8be93e7f28dda0a07d65f8cd56e897ce0fc3d820b182ec86e46a8454
https://www.scribd.com/document/389846436/786-pdf
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dw6153cca2/msds/sds-carbomer-9402.pdf
https://www.echemi.com/sds/carbomer-pd180727156537.html
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dw6153cca2/msds/sds-carbomer-9402.pdf
https://safety365.sevron.co.uk/substances/accessSDS/SDS-7005-57c80e76d4e680.48563158
https://www.benchchem.com/product/b1168046?utm_src=pdf-body
https://www.scribd.com/document/389846436/786-pdf
http://www.chemolink.com/msds/139637-85-7_180
https://manuals.plus/m/bb5028be8be93e7f28dda0a07d65f8cd56e897ce0fc3d820b182ec86e46a8454
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dw6153cca2/msds/sds-carbomer-9402.pdf
https://www.biosynth.com/Files/MSDS/FC/17/MSDS_FC176817_2000_EN.pdf
https://cdn.cmer.com/upload/p/568/source/2024-05/663b2c086469952788.pdf
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dw5af01ae1/msds/sds-carbomer.pdf
https://manuals.plus/m/bb5028be8be93e7f28dda0a07d65f8cd56e897ce0fc3d820b182ec86e46a8454
https://manuals.plus/m/bb5028be8be93e7f28dda0a07d65f8cd56e897ce0fc3d820b182ec86e46a8454
https://manuals.plus/m/bb5028be8be93e7f28dda0a07d65f8cd56e897ce0fc3d820b182ec86e46a8454
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dw6153cca2/msds/sds-carbomer-9402.pdf
https://manuals.plus/m/bb5028be8be93e7f28dda0a07d65f8cd56e897ce0fc3d820b182ec86e46a8454
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dw6153cca2/msds/sds-carbomer-9402.pdf
https://www.benchchem.com/product/b1168046?utm_src=pdf-body
https://manuals.plus/m/bb5028be8be93e7f28dda0a07d65f8cd56e897ce0fc3d820b182ec86e46a8454
https://www.benchchem.com/product/b1168046?utm_src=pdf-body
https://www.echemi.com/sds/carbomer-pd180727156537.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘:iESI?y& Itjrilcineg

Do not discharge into sewer systems or contaminate water, food, or feed.[7]

o Container Disposal: Empty containers should be triple-rinsed (or equivalent) and can then be
offered for recycling or reconditioning.[7] Alternatively, containers can be punctured to render

them unusable for other purposes before disposal.[7]

Experimental Workflow: Chemical Spill Response

In the event of a Sodium Carbomer spill, a swift and organized response is critical to contain
the material and prevent exposure. The following diagram outlines the step-by-step procedure

for managing a spill.
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Workflow for Sodium Carbomer Spill Response

Immediate Actions

Evacuate the immediate area

Alert supervisor and colleagues

Secure Area

Ensure proper ventilation

Prepare

Personal Protevtive Equipment

Don appropriate PPE:
- Respirator
- Goggles
- Gloves
- Lab coat

Approach Spill

Containmer‘w} & Cleanup

Prevent dust formation.
If necessary, gently spray with water.

Carefully sweep or shovel the spilled material

Place material into a labeled, sealed container for disposal

After Collection

Decontamina% 'on & Disposal

Clean the spill area with a detergent solution
(as water alone can create a slippery film)

Dispose of the container and any contaminated PPE
according to institutional and local regulations

Wash hands and exposed skin thoroughly

Click to download full resolution via product page

Caption: Workflow for Sodium Carbomer Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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